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molecular formula C9H8Br2O2 B2764400 Methyl 3-bromo-4-(bromomethyl)benzoate CAS No. 78946-25-5

Methyl 3-bromo-4-(bromomethyl)benzoate

Cat. No. B2764400
CAS RN: 78946-25-5
M. Wt: 307.969
InChI Key: CFJQBNFFHMBNKQ-UHFFFAOYSA-N
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Patent
US07592477B2

Procedure details

A mixture of methyl-3-bromo-4-methylbenzoate (40 g, 0.17 mol), NBS (34 g, 0.19 mol) and benzoylperoxide (4.0 g) in CCl4 (500 mL) was refluxed for 6 h. The reaction mixture was cooled and filtered off the solid. The filtrate was concentrated under vacuum to give 2-bromo-4-methoxycarbonylbenzyl bromide (50 g, 93%) as a solid.
Name
methyl-3-bromo-4-methylbenzoate
Quantity
40 g
Type
reactant
Reaction Step One
Name
NBS
Quantity
34 g
Type
reactant
Reaction Step One
Name
benzoylperoxide
Quantity
4 g
Type
reactant
Reaction Step One
Name
CCl4
Quantity
500 mL
Type
solvent
Reaction Step One
Name
2-bromo-4-methoxycarbonylbenzyl bromide
Yield
93%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:12])[C:4]1[CH:9]=[CH:8][C:7]([CH3:10])=[C:6]([Br:11])[CH:5]=1.C1C(=O)N([Br:20])C(=O)C1.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[Br:11][C:6]1[CH:5]=[C:4]([C:3]([O:2][CH3:1])=[O:12])[CH:9]=[CH:8][C:7]=1[CH2:10][Br:20]

Inputs

Step One
Name
methyl-3-bromo-4-methylbenzoate
Quantity
40 g
Type
reactant
Smiles
COC(C1=CC(=C(C=C1)C)Br)=O
Name
NBS
Quantity
34 g
Type
reactant
Smiles
C1CC(=O)N(C1=O)Br
Name
benzoylperoxide
Quantity
4 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
Name
CCl4
Quantity
500 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 6 h
Duration
6 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
FILTRATION
Type
FILTRATION
Details
filtered off the solid
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated under vacuum

Outcomes

Product
Name
2-bromo-4-methoxycarbonylbenzyl bromide
Type
product
Smiles
BrC1=C(CBr)C=CC(=C1)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 50 g
YIELD: PERCENTYIELD 93%
YIELD: CALCULATEDPERCENTYIELD 95.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.